Cas no 666747-73-5 (3-Chloro-5-(2,3-dichlorophenyl)phenol)

3-Chloro-5-(2,3-dichlorophenyl)phenol structure

666747-73-5 structure

Product Name:3-Chloro-5-(2,3-dichlorophenyl)phenol

CAS No:666747-73-5

MF:C₁₂H₇Cl₃O

MW:273.542380571365

MDL:MFCD18315719

CID:2796235

PubChem ID:53221453

Update Time:2025-04-21

3-Chloro-5-(2,3-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-5-(2,3-DICHLOROPHENYL)PHENOL
- 666747-73-5
- 2',3',5-Trichloro[1,1'-biphenyl]-3-ol
- MFCD18315719
- DTXSID90686094
- 3-Chloro-5-(2,3-dichlorophenyl)phenol, 95%
- 3-Chloro-5-(2,3-dichlorophenyl)phenol
- MDL： MFCD18315719
- Inchi： 1S/C12H7Cl3O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H
- InChI Key： KNBRVCZBIZKAQK-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C=1)O)Cl)Cl

Computed Properties

Exact Mass: 271.956248Da
Monoisotopic Mass: 271.956248Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 20.2Å²

3-Chloro-5-(2,3-dichlorophenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321923-5 g	3-Chloro-5-(2,3-dichlorophenyl)phenol, 95%; .	666747-73-5	95%	5g	€1159.00	2023-04-26
abcr	AB321923-5g	3-Chloro-5-(2,3-dichlorophenyl)phenol, 95%; .	666747-73-5	95%	5g	€1159.00	2025-04-17

3-Chloro-5-(2,3-dichlorophenyl)phenol Related Literature

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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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